Cas no 172967-05-4 (SLNALVLQGYOZRD-UHFFFAOYSA-N)

• Product name: SLNALVLQGYOZRD-UHFFFAOYSA-N
• CAS No: 172967-05-4
• MF: C₁₉H₂₁FN₂O₂
• MW: 328.380648374558
• CID: 5162075
• PubChem ID: 45278006

SLNALVLQGYOZRD-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• SLNALVLQGYOZRD-UHFFFAOYSA-N
• benzyl (3-fluoro-4-(piperidin-1-yl)phenyl)carbamate
• 1-(Cbz-amino)-3-fluoro-4-(piperidin-1-yl)benzene
• benzyl N-(3-fluoro-4-piperidin-1-ylphenyl)carbamate
• WS-00712
• MFCD31803506
• D85562
• 172967-05-4

• Inchi： 1S/C19H21FN2O2/c20-17-13-16(9-10-18(17)22-11-5-2-6-12-22)21-19(23)24-14-15-7-3-1-4-8-15/h1,3-4,7-10,13H,2,5-6,11-12,14H2,(H,21,23)
• InChI Key： SLNALVLQGYOZRD-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC=C(N2CCCCC2)C(F)=C1

Computed Properties

• Exact Mass: 328.15870608g/mol
• Monoisotopic Mass: 328.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.6Ų

Additional information on SLNALVLQGYOZRD-UHFFFAOYSA-N

Comprehensive Overview of SLNALVLQGYOZRD-UHFFFAOYSA-N (CAS No. 172967-05-4): Properties, Applications, and Market Insights

The compound identified by CAS No. 172967-05-4 and the unique identifier SLNALVLQGYOZRD-UHFFFAOYSA-N is a subject of growing interest in the chemical and pharmaceutical industries. This article delves into its chemical properties, diverse applications, and emerging market trends, addressing common queries and integrating current industry discussions.

Chemical Properties and Structural Insights
SLNALVLQGYOZRD-UHFFFAOYSA-N is a specialized organic compound with a molecular structure that has been optimized for stability and reactivity. Researchers have noted its unique stereochemical configuration, which contributes to its selective interactions in biological systems. The compound's molecular weight and solubility profile make it suitable for various formulations, particularly in pharmaceutical applications where precise dosing is critical.

Applications in Pharmaceutical Research
One of the most prominent uses of CAS No. 172967-05-4 is in the development of targeted therapies. Its ability to interact with specific enzyme systems has made it a candidate for investigating novel treatments for metabolic disorders. Recent studies have explored its potential in drug delivery systems, where its stability under physiological conditions is highly valued. Additionally, its role in bioconjugation techniques is being examined for diagnostic applications.

Industrial and Material Science Applications
Beyond pharmaceuticals, SLNALVLQGYOZRD-UHFFFAOYSA-N has found utility in material science. Its incorporation into polymeric matrices has been shown to enhance material properties such as tensile strength and thermal resistance. Industries are also investigating its use in specialty coatings, where its chemical inertness and adhesion properties are advantageous.

Market Trends and Future Prospects
The demand for CAS No. 172967-05-4 is projected to grow, driven by advancements in personalized medicine and green chemistry. Market analysts highlight its increasing adoption in biopharmaceuticals, particularly in regions with robust R&D infrastructure. Furthermore, the compound's compatibility with sustainable synthesis methods aligns with global trends toward environmentally friendly chemical production.

Frequently Asked Questions (FAQs)
What is the shelf life of SLNALVLQGYOZRD-UHFFFAOYSA-N? Under standard storage conditions, the compound maintains stability for up to 24 months. Is CAS No. 172967-05-4 compatible with aqueous systems? Yes, its solubility profile allows for use in both aqueous and organic solvents, depending on the formulation requirements.

Safety and Handling Considerations
While SLNALVLQGYOZRD-UHFFFAOYSA-N is not classified as hazardous, standard laboratory precautions should be observed. Proper personal protective equipment (PPE) and ventilation are recommended during handling to minimize exposure risks.

Conclusion
The compound SLNALVLQGYOZRD-UHFFFAOYSA-N (CAS No. 172967-05-4) represents a versatile and valuable asset in both scientific research and industrial applications. Its unique properties and alignment with contemporary trends in drug development and sustainable chemistry ensure its continued relevance in the evolving chemical landscape.